Cas no 1805075-91-5 (3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol)

3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol is a fluorinated pyridine derivative with a unique structural configuration, combining difluoromethyl, nitro, and trifluoromethoxy substituents. This compound exhibits potential utility as an intermediate in agrochemical and pharmaceutical synthesis, owing to its electron-withdrawing groups and reactivity. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable for designing bioactive molecules. The nitro group offers further functionalization opportunities, while the hydroxymethyl moiety allows for derivatization. Its well-defined structure ensures consistency in synthetic applications, supporting precise modifications for target-oriented research. Suitable for controlled reactions, this compound is optimized for high-purity applications in specialized chemical development.
3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol structure
1805075-91-5 structure
Product Name:3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol
CAS No:1805075-91-5
MF:C8H5F5N2O4
MW:288.128319501877
CID:4843311
Update Time:2025-06-30

3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol
    • Inchi: 1S/C8H5F5N2O4/c9-7(10)5-3(2-16)14-1-4(6(5)15(17)18)19-8(11,12)13/h1,7,16H,2H2
    • InChI Key: GIJCUJFHDDKJKD-UHFFFAOYSA-N
    • SMILES: FC(C1C(CO)=NC=C(C=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • XLogP3: 1.6
  • Topological Polar Surface Area: 88.2

3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029082097-1g
3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol
1805075-91-5 97%
1g
$1,579.40 2022-04-01

Additional information on 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol

Comprehensive Overview of 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805075-91-5)

3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1805075-91-5) is a highly specialized fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound belongs to the class of nitro-substituted pyridines, which are known for their unique chemical properties and versatility in synthetic chemistry. The presence of multiple fluorine atoms, including a difluoromethyl and trifluoromethoxy group, enhances its reactivity and stability, making it a valuable intermediate in the development of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol has surged due to their role in crop protection and pest management. With growing concerns about sustainable agriculture and environmental impact, researchers are increasingly focusing on eco-friendly agrochemicals. This compound's unique structural features contribute to its potential as a low-toxicity alternative in formulations targeting resistant pests, aligning with global trends toward green chemistry.

The synthesis of 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol involves multi-step reactions, including nitration, fluorination, and hydroxymethylation. Its CAS No. 1805075-91-5 serves as a critical identifier for regulatory compliance and patent documentation. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring its suitability for high-value applications.

Beyond agrochemicals, this compound has garnered attention in pharmaceutical research, particularly in the design of enzyme inhibitors and small-molecule therapeutics. The nitro group and fluorine substituents offer opportunities for drug discovery, especially in targeting metabolic pathways and inflammatory responses. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in bioconjugation and probe development.

From an industrial perspective, 3-(Difluoromethyl)-4-nitro-5-(trifluoromethoxy)pyridine-2-methanol is produced under stringent Good Manufacturing Practices (GMP) to meet the needs of high-purity markets. Its storage and handling require attention to moisture sensitivity and thermal stability, with recommendations for anhydrous conditions and low-temperature storage to maintain its efficacy.

As the scientific community explores next-generation fluorinated compounds, CAS No. 1805075-91-5 stands out for its structural modularity and functional diversity. Future research may focus on optimizing its synthetic routes for scalability and exploring its potential in material science, such as organic electronics and catalysis. With increasing interest in custom synthesis and tailor-made intermediates, this compound is poised to play a pivotal role in innovation across multiple disciplines.

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